Cas no 1821740-20-8 ((2S,3R)-2-methylazetidin-3-ol;hydrochloride)

• Product Name: (2S,3R)-2-methylazetidin-3-ol;hydrochloride
• CAS No: 1821740-20-8
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD19224803
• CID: 4619651
• PubChem ID: 55300647
• Update Time: 2025-05-22

(2S,3R)-2-methylazetidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylazetidin-3-ol hydrochloride
• rel-(2R,3R)-2-methylazetidin-3-ol hydrochloride
• trans-2-Methylazetidin-3-ol hydrochloride
• (2S,3R)-2-Methylazetidin-3-ol hydrochloride
• SB20164
• 3-Hydroxy-2-methylazetidine hydrochloride
• (2S,3R)-2-methylazetidin-3-ol;hydrochloride
• P18430
• MFCD19224803
• MFCD31707756
• AKOS006381031
• (2S,3R)-2-METHYLAZETIDIN-3-OL HCL
• BS-43161
• 1354384-23-8
• D79131
• CS-0045456
• 1821740-20-8
• TRANS-2-METHYLAZETIDIN-3-OL HCL

• MDL： MFCD19224803
• Inchi： 1S/C4H9NO.ClH/c1-3-4(6)2-5-3;/h3-6H,2H2,1H3;1H
• InChI Key： VGWXJFDIRONLQP-UHFFFAOYSA-N
• SMILES： Cl.OC1CNC1C

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 55.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on (2S,3R)-2-methylazetidin-3-ol;hydrochloride

Comprehensive Overview of (2S,3R)-2-methylazetidin-3-ol hydrochloride (CAS No. 1821740-20-8)

The compound (2S,3R)-2-methylazetidin-3-ol hydrochloride (CAS No. 1821740-20-8) is a chiral azetidine derivative that has garnered significant attention in pharmaceutical and synthetic chemistry research. As a small molecule building block, it plays a crucial role in the development of novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and antibiotic research. The stereochemistry of this compound, denoted by the (2S,3R) configuration, is critical for its biological activity and interaction with target proteins.

Recent trends in medicinal chemistry highlight the growing demand for chiral azetidine derivatives due to their unique ring strain and conformational properties. Researchers are particularly interested in how (2S,3R)-2-methylazetidin-3-ol hydrochloride can serve as a precursor for beta-lactamase inhibitors or as a scaffold for neuromodulatory compounds. The hydrochloride salt form enhances the compound's solubility, making it more suitable for pharmacological studies and formulation development.

From a synthetic chemistry perspective, the preparation of (2S,3R)-2-methylazetidin-3-ol hydrochloride involves sophisticated asymmetric synthesis techniques. The process typically requires careful control of reaction conditions to maintain the desired stereochemistry. Many researchers are investigating green chemistry approaches to synthesize this compound, addressing current concerns about environmentally friendly synthesis and sustainable pharmaceutical production.

The pharmaceutical industry has shown particular interest in (2S,3R)-2-methylazetidin-3-ol hydrochloride due to its potential applications in neurodegenerative disease research. Preliminary studies suggest that azetidine derivatives may interact with neurotransmitter receptors or ion channels, making them valuable tools for understanding and potentially treating conditions like Alzheimer's disease and Parkinson's disease. However, it's important to note that these applications are still in the research phase.

Analytical characterization of (2S,3R)-2-methylazetidin-3-ol hydrochloride typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity and stereochemical integrity are crucial parameters that determine its suitability for various applications. Recent advancements in analytical method development have made it easier to accurately quantify and characterize this compound in complex matrices.

In the context of drug discovery, (2S,3R)-2-methylazetidin-3-ol hydrochloride represents an important example of how constrained ring systems can influence molecular recognition and drug-target interactions. The azetidine ring's unique geometry often leads to improved metabolic stability compared to larger heterocycles, while maintaining good bioavailability. These properties make it an attractive scaffold for medicinal chemists working on next-generation therapeutics.

The storage and handling of (2S,3R)-2-methylazetidin-3-ol hydrochloride require standard laboratory precautions for organic compounds. It should be kept in a cool, dry environment, protected from moisture and light. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any chemical substance.

Future research directions for (2S,3R)-2-methylazetidin-3-ol hydrochloride may include exploration of its potential in bioconjugation chemistry or as a component in targeted drug delivery systems. The compound's versatility and the growing understanding of azetidine chemistry suggest that it will continue to be an important tool in both academic and industrial research settings for years to come.